Cas no 959-52-4 (1,3,5-Triacryloylhexahydro-1,3,5-triazine)

1,3,5-Triacryloylhexahydro-1,3,5-triazine is a trifunctional acrylate monomer with a rigid triazine core, offering high crosslinking density and thermal stability. Its symmetrical structure ensures uniform reactivity, making it suitable for applications requiring robust polymer networks, such as coatings, adhesives, and photoresists. The compound exhibits excellent UV curability and enhances mechanical properties, including hardness and chemical resistance, in cured formulations. Its low volatility and compatibility with other acrylate monomers allow for precise formulation control. This monomer is particularly valuable in high-performance materials where durability and dimensional stability are critical.
1,3,5-Triacryloylhexahydro-1,3,5-triazine structure
959-52-4 structure
Product Name:1,3,5-Triacryloylhexahydro-1,3,5-triazine
CAS No:959-52-4
MF:C12H15N3O3
MW:249.265802621841
MDL:MFCD00035738
CID:40414
PubChem ID:87576808
Update Time:2025-05-21

1,3,5-Triacryloylhexahydro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triacryloylhexahydro-1,3,5-triazine
    • 1 3 5-TRIACRYLOYLHEXAHYDRO-S-TRIAZINE
    • 1-[3,5-di(prop-2-enoyl)-1,3,5-triazinan-1-yl]prop-2-en-1-one
    • 1,3,5-Triazine,hexahydro-1,3,5-tris(1-oxo-2-propenyl)- (9CI)
    • s-Triazine, 1,3,5-triacryloylhexahydro-(6CI,7CI,8CI)
    • 1,3,5-Triacryloyl-s-triazine
    • 1,3,5-Triacryloylaminohexahydro-s-triazine
    • 1,3,5-Triacryloylhexahydrotriazine
    • 1,3,5-Triacryloyltrimethylenetriamine
    • 1,3,5-Tris(acryloyl)hexahydro-s-triazine
    • DU 801
    • Fixierer P
    • Fixing Agent P
    • Hexahydro-1,3,5-triacryloyl-s-triazine
    • Hexahydrotris(acryloyl)-s-triazine
    • NSC63839
    • NSC 8185
    • TAF
    • TAF (crosslinking agent)
    • Tri(N-acryloyl)hexahydrotriazine
    • Triacrylformal
    • Triacryloylhexahydro-s-triazine
    • Triacryloylhexahydrotriazine
    • Triacryloylperhydrotriazine
    • Tris(N-acryloyl)hexahydrotriazine
    • Tris(acryloyl)hexahydro-s-triazine
    • 1,3,5-Triacryloylhexahydro-s-triazine
    • 1,3,5-Triacryloyl-Hexahydro-S-Triazine
    • s-Triazine, 1,3,5-triacryloylhexahydro-
    • Hexahydro-1,3,5-triacryloyltriazine
    • 1,3,5-Tria
    • 1,1′,1′′-(1,3,5-Triazine-1,3,5(2H,4H,6H)-triyl)tris[2-propen-1-one] (ACI)
    • 1,3,5-Triazine, hexahydro-1,3,5-tris(1-oxo-2-propenyl)- (9CI)
    • s-Triazine, 1,3,5-triacryloylhexahydro- (6CI, 7CI, 8CI)
    • 1,1′1′′-(1,3,5-Triazinane-1,3,5-triyl)triprop-2-en-1-one
    • 1: PN: WO2020148529 PAGE: 32 claimed sequence
    • NSC 63839
    • TAT
    • EK-8694
    • HMS1667F02
    • UNII-P69A1S76RB
    • 1-(3,5-diacryloyl-1,3,5-triazinan-1-yl)-2-propen-1-one
    • E78999
    • BS-43826
    • Hexahydro-1,5-triacryloyl-s-triazine
    • AKOS005524478
    • AI3-50778
    • Hexahydro-1,3,5-tris(1-oxoallyl)-1,3,5-triazine
    • Hexahydro-1,5-triacryloyltriazine
    • 1,3,5-Triazine, hexahydro-1,3, 5-tris(1-oxo-2-propenyl)-
    • NS00005461
    • SR-01000089822-2
    • DTXSID8052645
    • 1,5-Triacryloylhexahydro-s-triazine
    • NSC-8185
    • 4-26-00-00012 (Beilstein Handbook Reference)
    • MFCD00035738
    • TRIACRYLOYL-HEXAHYDRO-S-TRIAZINE, 1,3,5-
    • 1,5-Triacryloyl-s-triazine
    • 1,5-Triacryloyltrimethylenetriamine
    • 1,3,5-Triacryloyl-1,3,5-triazinane
    • 1,3, 5-Triacryloyltrimethylenetriamine
    • 1,3, 5-Tris(acryloyl)hexahydro-s-triazine
    • 1,3, 5-Triacryloylhexahydrotriazine
    • s-Triazine, hexahydro-1,3,5-triacryloyl-
    • STK696230
    • 1,3,5-TRIACRYOYL-1,3,5-TRIAZINANE
    • s-Triazine,3,5-triacryloylhexahydro-
    • NSC-63839
    • 1,3,5-Triacryloyl-1,3,5-triazinane #
    • 1,5-Tris(acryloyl)hexahydro-s-triazine
    • 1,5-Triazine, hexahydro-1,3,5-tris(1-oxo-2-propenyl)-
    • DU 801;NSC 8185;Fixierer P
    • 1,5-Triacryloylhexahydro-1,3,5-triazine
    • P69A1S76RB
    • 1,3,5-TRIACRYOYL-1,3,5-TRIAZINANE (TATA)
    • NCIOpen2_002638
    • 1,3,5-Triacryloylhexahydro-1,3,5-triazine, 98%
    • Q27286283
    • SR-01000089822-1
    • 1,5-Triacryloylhexahydrotriazine
    • 959-52-4
    • EINECS 213-501-6
    • SCHEMBL214239
    • 2-Propen-1-one, 1,1',1''-(1,3,5-triazine-1,3,5(2H,4H,6H)-triyl)tris-
    • BRN 0225908
    • 1,3, 5-Triacryloylhexahydro-1,3,5-triazine
    • NSC8185
    • Hexahydro-1,3, 5-triacryloyltriazine
    • Hexahydro-1,3,5-tris(1-oxo-2-propenyl)-1,3,5-triazine
    • EC 213-501-6
    • 1,1',1''-(1,3,5-triazinane-1,3,5-triyl)trisprop-2-en-1-one
    • T1000
    • 1-[3,5-bis(prop-2-enoyl)-1,3,5-triazinan-1-yl]prop-2-en-1-one
    • CCG-51428
    • SR-01000089822
    • 1,3,5-Triazine, hexahydro-1,3,5-tris(1-oxo-2-propenyl)-
    • PD194525
    • MDL: MFCD00035738
    • Inchi: 1S/C12H15N3O3/c1-4-10(16)13-7-14(11(17)5-2)9-15(8-13)12(18)6-3/h4-6H,1-3,7-9H2
    • InChI Key: FYBFGAFWCBMEDG-UHFFFAOYSA-N
    • SMILES: O=C(N1CN(C(C=C)=O)CN(C(C=C)=O)C1)C=C

Computed Properties

  • Exact Mass: 249.11100
  • Monoisotopic Mass: 249.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 60.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1998 (rough estimate)
  • Melting Point: 156 °C (dec.) (lit.)
  • Boiling Point: 392.37°C (rough estimate)
  • Flash Point: 301 °C
  • Refractive Index: 1.5290 (estimate)
  • PSA: 60.93000
  • LogP: -0.27000
  • Solubility: Not determined

1,3,5-Triacryloylhexahydro-1,3,5-triazine Security Information

1,3,5-Triacryloylhexahydro-1,3,5-triazine Customs Data

  • HS CODE:2933699090
  • Customs Data:

    China Customs Code:

    2933699090

    Overview:

    2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

1,3,5-Triacryloylhexahydro-1,3,5-triazine Pricemore >>

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1,3,5-Triacryloylhexahydro-1,3,5-triazine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Chlorobenzene
Reference
Synthesis of 1,3,5-triacylperhydro-1,3,5-triazines catalyzed by ion-exchange resins
Ladhar, F.; El Gharbi, R.; Delmas, M.; Gaset, A., Synthesis, 1986, (8), 643-4

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Carbon tetrachloride ,  Water ;  rt → reflux
1.2 Solvents: Carbon tetrachloride ;  5 min, reflux; 0.5 h, reflux
Reference
Structurally Diverse Cyclisation Linkers Impose Different Backbone Conformations in Bicyclic Peptides
Chen, Shiyu; Morales-Sanfrutos, Julia; Angelini, Alessandro; Cutting, Brian; Heinis, Christian, ChemBioChem, 2012, 13(7), 1032-1038

Production Method 3

Reaction Conditions
Reference
1,3,5-Triacryloylhexahydro-1,3,5-triazine
, Czechoslovakia, , ,

Production Method 4

Reaction Conditions
Reference
Triazines from formaldehyde and nitriles
Tracy, D. J., Synthesis, 1976, (7), 467-8

Production Method 5

Reaction Conditions
Reference
1,3,5-Triacryloylperhydro-s-triazine
, Federal Republic of Germany, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Chlorobenzene ;  80 °C; 5 h, 80 °C; 80 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt → 5 °C; 2 h, 5 °C
Reference
Process for the preparation of 1,3,5-triacryloylhexahydro-1,3,5-triazine
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Carbon tetrachloride ;  rt → 70 °C
1.2 Reagents: Acrylonitrile Solvents: Carbon tetrachloride ;  15 min, 70 °C; 1 h, reflux
Reference
Polymer gels, methods for their preparation, and their use in electrophoretic applications
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Acrylonitrile
Lautens, Mark; Delanghe, Patrick H. M., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, 1, 1-8

Production Method 9

Reaction Conditions
Reference
Synthesis of hexahydro-1,3,5-triacryloyltriazine
Shirshin, K. V.; Kazantsev, O. A.; Danov, S. M., Russian Journal of Organic Chemistry (Translation of Zhurnal Organicheskoi Khimii), 1997, 33(1), 113-116

Production Method 10

Reaction Conditions
Reference
1,3,5-Triacryloylhexahydro-s-triazine
, Romania, , ,

Production Method 11

Reaction Conditions
Reference
Solution synthesis of 1,3,5-triacryloylhexahydro-s-triazine
, United States, , ,

Production Method 12

Reaction Conditions
Reference
Synthesis and transformations of polyhedral compounds. VI. Products of the reaction of acid chlorides with urotropine
Agadzhanyan, Ts. E.; Minasyan, G. G.; Shakhnazaryan, R. Zh., Armyanskii Khimicheskii Zhurnal, 1983, 36(3), 181-4

1,3,5-Triacryloylhexahydro-1,3,5-triazine Preparation Products

1,3,5-Triacryloylhexahydro-1,3,5-triazine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:959-52-4)1,3,5-Triacryloylhexahydro-1,3,5-triazine
Order Number:LE1689;LE1883460
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
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Additional information on 1,3,5-Triacryloylhexahydro-1,3,5-triazine

Recent Advances in the Application of 1,3,5-Triacryloylhexahydro-1,3,5-triazine (CAS: 959-52-4) in Chemical Biology and Pharmaceutical Research

1,3,5-Triacryloylhexahydro-1,3,5-triazine (CAS: 959-52-4) is a versatile chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its triazine core and acryloyl functional groups, has been explored for its role in polymer chemistry, drug delivery systems, and as a crosslinking agent in biomaterials. Recent studies have highlighted its utility in the development of novel therapeutic agents and advanced material sciences, making it a subject of intense research interest.

One of the most notable advancements in the application of 1,3,5-Triacryloylhexahydro-1,3,5-triazine is its use in the synthesis of hydrogels for controlled drug release. A 2023 study published in the *Journal of Controlled Release* demonstrated that hydrogels crosslinked with this compound exhibited superior mechanical strength and sustained release profiles for small-molecule drugs. The researchers attributed these properties to the high reactivity of the acryloyl groups, which facilitated efficient crosslinking under mild conditions. This finding opens new avenues for the design of next-generation drug delivery systems with enhanced performance and biocompatibility.

In addition to its applications in drug delivery, 1,3,5-Triacryloylhexahydro-1,3,5-triazine has also been investigated for its potential in cancer therapy. A recent preprint on *bioRxiv* reported the development of a novel prodrug system utilizing this compound as a linker. The study showed that the triazine core could be selectively cleaved by tumor-associated enzymes, releasing the active drug payload specifically in the tumor microenvironment. This targeted approach minimizes off-target effects and improves therapeutic efficacy, representing a significant step forward in precision medicine.

Another emerging area of research involves the use of 1,3,5-Triacryloylhexahydro-1,3,5-triazine in the fabrication of bioadhesives for surgical applications. A 2024 study in *Advanced Healthcare Materials* highlighted the compound's ability to form strong covalent bonds with biological tissues, resulting in adhesives with exceptional bonding strength and minimal cytotoxicity. The researchers emphasized the potential of these bioadhesives to replace traditional sutures and staples in minimally invasive surgeries, reducing recovery times and improving patient outcomes.

Despite these promising developments, challenges remain in the widespread adoption of 1,3,5-Triacryloylhexahydro-1,3,5-triazine-based technologies. Issues such as scalability of synthesis, long-term stability, and regulatory approval need to be addressed. However, ongoing research efforts are focused on optimizing the compound's properties and exploring new applications, ensuring its continued relevance in the field. As the body of evidence grows, 1,3,5-Triacryloylhexahydro-1,3,5-triazine is poised to play a pivotal role in the future of chemical biology and pharmaceutical innovation.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:959-52-4)1,3,5-Triacryloylhexahydro-1,3,5-triazine
LE1689;LE1883460
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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